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Compound of Interest

Compound Name: N33-TEG-COOH

Cat. No.: B1666433 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential safety and logistical information for the proper

disposal of N33-TEG-COOH (14-Azido-3,6,9,12-tetraoxatetradecanoic acid), a bifunctional

linker commonly used in bioconjugation and drug delivery applications. Due to its chemical

properties, specific procedures must be followed to mitigate risks associated with its azide

functional group and the flammable solvent in which it is often supplied.

Key Safety and Hazard Information
N33-TEG-COOH is typically supplied as a solution in tert-butyl methyl ether. This composition

presents multiple hazards that must be addressed during disposal. The primary hazards are

associated with the azide group, which can be explosive under certain conditions, and the

flammable nature of the solvent.

Hazard Classification:

Flammable Liquid: The tert-butyl methyl ether solvent is highly flammable.

Skin Irritant: The solution can cause skin irritation upon contact.

Azide Compound: Organic azides are potentially explosive and can form highly sensitive and

explosive metal azides.
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Property Value Source

Synonyms

14-Azido-3,6,9,12-

tetraoxatetradecanoic acid; 2-

{2-{2-[2-(2-

Azidoethoxy)ethoxy]ethoxy}eth

oxy}acetic acid

Molecular Formula C₁₀H₁₉N₃O₆

Molecular Weight 277.27 g/mol

Form
Typically a ~0.5 M solution in

tert-butyl methyl ether

Flash Point
-28 °C (-18.4 °F) (of the

solution)

Density 0.750-0.850 g/mL at 20 °C

UN Number
2398 (for the solvent, Methyl

tert-butyl ether)
[1][2]

Hazard Statements

H225: Highly flammable liquid

and vapor. H315: Causes skin

irritation.

Experimental Protocols for Disposal
The following step-by-step procedure outlines the recommended protocol for the safe disposal

of N33-TEG-COOH solution. This procedure is based on general guidelines for handling

organic azides and flammable liquids. Always consult your institution's Environmental Health

and Safety (EHS) department for specific protocols and regulatory requirements in your

location.

Personal Protective Equipment (PPE) Required:

Safety goggles (or a face shield)

Flame-resistant lab coat
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Chemical-resistant gloves (nitrile or neoprene)

Work should be conducted in a certified chemical fume hood.

Step-by-Step Disposal Procedure:

Segregation of Waste:

Designate a specific, clearly labeled hazardous waste container for N33-TEG-COOH
waste.

The container must be compatible with flammable organic solvents. A high-density

polyethylene (HDPE) or glass container with a secure cap is recommended.

Crucially, do not mix azide-containing waste with other chemical waste streams, especially

acidic wastes, which can generate highly toxic and explosive hydrazoic acid.[3]

Avoid using metal containers or utensils (spatulas) to handle azide waste, as this can lead

to the formation of shock-sensitive metal azides.[3][4]

Waste Collection:

Carefully transfer all waste containing N33-TEG-COOH, including contaminated

consumables (e.g., pipette tips, wipes), into the designated waste container.

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

Keep the waste container tightly sealed when not in use.

Labeling:

Label the waste container with the words "Hazardous Waste" and the full chemical name:

"N33-TEG-COOH in tert-butyl methyl ether".

Indicate the approximate concentration and quantity of the waste.

Include hazard pictograms for "Flammable" and "Irritant".
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Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition

(heat, sparks, open flames).[4]

Ensure the storage area is equipped with appropriate fire suppression equipment.

Final Disposal:

Under no circumstances should N33-TEG-COOH or its solutions be disposed of down the

drain.[5][6] This can lead to the formation of explosive metal azides in the plumbing.

Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Logical Workflow for N33-TEG-COOH Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N33-TEG-COOH.
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N33-TEG-COOH Waste Generated
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Label with 'Hazardous Waste',
Chemical Name, and Hazards
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Satellite Accumulation Area
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EHS or Licensed Contractor
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Click to download full resolution via product page

Caption: Disposal workflow for N33-TEG-COOH.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of N33-TEG-COOH, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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